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Compound of Interest

Compound Name: 2-Amino-4,5-difluorophenol

Cat. No.: B062812

CAS Number: 163734-01-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 2-Amino-4,5-
difluorophenol, a fluorinated aromatic compound of interest in medicinal chemistry and
organic synthesis. The strategic placement of fluorine atoms on the aminophenol scaffold can
significantly influence the molecule's physicochemical properties, such as lipophilicity and
metabolic stability, making it a valuable building block for the development of novel therapeutic
agents.[1][2][3][4]

Core Data Presentation

A compilation of the physical and chemical properties of 2-Amino-4,5-difluorophenol is
presented below. This data has been aggregated from various chemical supplier catalogs.
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Property Value Source
CAS Number 163734-01-8 [51I6]1[7]
Molecular Formula CeHsF2NO [51[7]
Molecular Weight 145.11 g/mol [51[7]
Appearance Solid N/A
Purity >98% [6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-4,5-
difluorophenol are not readily available in the public domain based on the conducted
searches. However, general synthetic strategies for related fluorinated aminophenols often
involve the reduction of a corresponding nitro-substituted precursor.

A plausible synthetic approach, based on procedures for analogous compounds, is the catalytic
hydrogenation of 2-nitro-4,5-difluorophenol. This common transformation provides a direct

route to the desired aminophenol.

lllustrative Synthetic Workflow

The following diagram illustrates a generalized synthetic pathway for the preparation of
aminophenols from nitrophenols, a common method in organic synthesis.
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Generalized Synthesis of Aminophenols

2-Nitro-4,5-difluorophenol @

2-Amino-4,5-difluorophenol
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Simplified RAF/MEK/ERK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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